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bruceolline B bruceolline B
Brand Name: Vulcanchem
CAS No.: 159194-91-9
VCID: VC0234704
InChI: InChI=1S/C26H28N2O12/c29-8-15-18(30)20(32)22(34)25(39-15)37-9-16-19(31)21(33)23(35)26(40-16)38-14-7-12-17-11(5-6-27-12)10-3-1-2-4-13(10)28(17)24(14)36/h1-7,15-16,18-23,25-26,29-35H,8-9H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
SMILES: C1=CC=C2C(=C1)C3=C4N2C(=O)C(=CC4=NC=C3)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Molecular Formula: C26H28N2O12
Molecular Weight: 560.5 g/mol

bruceolline B

CAS No.: 159194-91-9

Main Products

VCID: VC0234704

Molecular Formula: C26H28N2O12

Molecular Weight: 560.5 g/mol

bruceolline B - 159194-91-9

CAS No. 159194-91-9
Product Name bruceolline B
Molecular Formula C26H28N2O12
Molecular Weight 560.5 g/mol
IUPAC Name 3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
Standard InChI InChI=1S/C26H28N2O12/c29-8-15-18(30)20(32)22(34)25(39-15)37-9-16-19(31)21(33)23(35)26(40-16)38-14-7-12-17-11(5-6-27-12)10-3-1-2-4-13(10)28(17)24(14)36/h1-7,15-16,18-23,25-26,29-35H,8-9H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
Standard InChIKey VNELTEBGMWTQED-NXEOTYAVSA-N
Isomeric SMILES C1=CC=C2C(=C1)C3=C4N2C(=O)C(=CC4=NC=C3)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)O)O
SMILES C1=CC=C2C(=C1)C3=C4N2C(=O)C(=CC4=NC=C3)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Canonical SMILES C1=CC=C2C(=C1)C3=C4N2C(=O)C(=CC4=NC=C3)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Synonyms 5-O-glucopyranosyl-1-6-glucopyranosylcanthin-6-one
bruceolline B
PubChem Compound 190940
Last Modified Nov 11 2021
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